Cas no 1488004-74-5 (3-(1-aminocyclobutyl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(1-aminocyclobutyl)-1lambda6-thiolane-1,1-dione
• CAS No: 1488004-74-5
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 6014322
• PubChem ID: 65196186
• Update Time: 2024-01-13

3-(1-aminocyclobutyl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 1-(tetrahydro-1,1-dioxido-3-thienyl)-
• 3-(1-Aminocyclobutyl)tetrahydrothiophene 1,1-dioxide
• 3-(1-aminocyclobutyl)-1lambda6-thiolane-1,1-dione
• 1488004-74-5
• EN300-1249637
• AKOS014530296
• CS-0352151

• Inchi： 1S/C8H15NO2S/c9-8(3-1-4-8)7-2-5-12(10,11)6-7/h7H,1-6,9H2
• InChI Key： YNQGYNBSQWWLOW-UHFFFAOYSA-N
• SMILES： C1(C2CCS(=O)(=O)C2)(N)CCC1

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 367.7±35.0 °C(Predicted)
• pka: 8.95±0.20(Predicted)